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Compound of Interest

Compound Name:

2-

(Trifluoromethyl)benzenesulfonami

de

Cat. No.: B167894 Get Quote

This technical guide provides a comprehensive overview of 2-
(Trifluoromethyl)benzenesulfonamide, a versatile chemical intermediate. The information is

intended for researchers, scientists, and professionals in drug development and agrochemical

synthesis, presenting key chemical and physical properties, detailed experimental protocols,

and visualizations of its synthetic pathway and a key biological application.

Core Properties and Data
2-(Trifluoromethyl)benzenesulfonamide is a sulfonamide derivative that is widely utilized as

a building block in the synthesis of pharmaceuticals and agrochemicals.[1] The presence of the

trifluoromethyl group often enhances the chemical stability, lipophilicity, and metabolic stability

of the resulting molecules, making it a valuable moiety in drug discovery.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for 2-
(Trifluoromethyl)benzenesulfonamide.
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Property Value Source(s)

Molecular Weight 225.19 g/mol [1][2][3][4][5]

Molecular Formula C7H6F3NO2S [1][2][4][5]

CAS Number 1869-24-5 [1][2][3][4][5]

Melting Point 180-184 °C (lit.) [3][4]

Appearance
White to almost white

powder/crystal
[1]

Purity ≥ 97-98% (by HPLC) [1][3]

Solubility Soluble in Methanol [4]

Boiling Point (Predicted) 320.5 ± 52.0 °C [4]

Density (Predicted) 1.482 ± 0.06 g/cm³ [4]

pKa (Predicted) 9.55 ± 0.60 [4]

Experimental Protocols
A common method for the synthesis of 2-(Trifluoromethyl)benzenesulfonamide involves the

reaction of 2-(trifluoromethyl)benzenesulfonyl chloride with ammonia.[4][6]

Synthesis of 2-(Trifluoromethyl)benzenesulfonamide
Objective: To synthesize 2-(Trifluoromethyl)benzenesulfonamide from 2-

(trifluoromethyl)benzenesulfonyl chloride.

Materials:

2-(Trifluoromethyl)benzenesulfonyl chloride (1.00 eq.)

2 M Ammonia solution in ethanol

Anhydrous Tetrahydrofuran (THF)

Ethyl acetate (EtOAc)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemimpex.com/products/46452
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_benzenesulfonamide
https://www.sigmaaldrich.com/US/en/product/aldrich/563552
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1211601.htm
https://www.scbt.com/p/2-trifluoromethyl-benzenesulfonamide-1869-24-5
https://www.chemimpex.com/products/46452
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_benzenesulfonamide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1211601.htm
https://www.scbt.com/p/2-trifluoromethyl-benzenesulfonamide-1869-24-5
https://www.chemimpex.com/products/46452
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Trifluoromethyl_benzenesulfonamide
https://www.sigmaaldrich.com/US/en/product/aldrich/563552
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1211601.htm
https://www.scbt.com/p/2-trifluoromethyl-benzenesulfonamide-1869-24-5
https://www.sigmaaldrich.com/US/en/product/aldrich/563552
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1211601.htm
https://www.chemimpex.com/products/46452
https://www.chemimpex.com/products/46452
https://www.sigmaaldrich.com/US/en/product/aldrich/563552
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1211601.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1211601.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1211601.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1211601.htm
https://www.benchchem.com/product/b167894?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1211601.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1211601_EN.htm
https://www.benchchem.com/product/b167894?utm_src=pdf-body
https://www.benchchem.com/product/b167894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Saturated aqueous Ammonium Chloride (NH4Cl) solution

Brine (saturated aqueous NaCl solution)

Anhydrous Magnesium Sulfate (MgSO4)

Reaction flask

Stirring apparatus

Nitrogen gas supply

Procedure:

In a reaction flask under a nitrogen atmosphere, dissolve 2-(trifluoromethyl)benzenesulfonyl

chloride (5 g, 20.44 mmol, 1.00 eq.) in anhydrous THF (5.00 mL).[4][6]

Slowly add a 2 M solution of ammonia in ethanol (71 mL) to the reaction mixture at room

temperature.[4][6]

Stir the reaction mixture at room temperature for 20 hours.[4][6]

After the reaction is complete, remove the solvent by evaporation.[4][6]

Redissolve the resulting residue in ethyl acetate (150 mL).[4][6]

Wash the organic layer sequentially with a saturated aqueous solution of NH4Cl (50 mL) and

then with brine (50 mL).[4][6]

Dry the organic layer over anhydrous MgSO4, then filter the solution.[4][6]

Concentrate the filtered solution to yield 2-(trifluoromethyl)benzenesulfonamide as a pale

yellow solid. The reported yield is approximately 89% with a purity of 98.6% by HPLC.[4] The

product can often be used in subsequent reactions without further purification.[4]
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The following diagrams illustrate the synthesis workflow and a key application of 2-
(Trifluoromethyl)benzenesulfonamide derivatives.
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Caption: Synthesis workflow for 2-(Trifluoromethyl)benzenesulfonamide.

Derivatives of 2-(trifluoromethyl)benzenesulfonamide have been investigated as inhibitors of

Urate Transporter 1 (URAT1), which plays a crucial role in the reabsorption of uric acid in the

kidneys.[7] Inhibition of URAT1 can lead to a reduction in serum uric acid levels, which is a

therapeutic strategy for conditions like hyperuricemia and gout.[7]
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Caption: Role of derivatives in URAT1 inhibition for hyperuricemia.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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